N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline

• IUPAC Name: N-[(1E,3E)-5-phenyliminopenta-1,3-dienyl]aniline
• InChI: InChI=1S/C17H16N2/c1-4-10-16(11-5-1)18-14-8-3-9-15-19-17-12-6-2-7-13-17/h1-15,18H/b9-3+,14-8+,19-15?
• InChI Key: UDWRJSSBFBSTOO-LZQZHQDYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC=CC=CC=NC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)N/C=C/C=C/C=NC2=CC=CC=C2
• Molecular Formula: C17H16N2
• DSSTOX Substance ID: DTXSID601157531
• Molecular Weight: 248.32 g/mol
• CAS RN: 13958-89-9, 5608-83-3

Description

“N,N’-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline” is a chemical compound with the molecular formula C17H16N2. It is also known by other names such as Benzenamine, N,N’- (1E,3E,5E)-1,3-pentadien-1-yl-5-ylidenebis- [ACD/Index Name] and N- [ (1E,3E,5E)-5- (Phenylimino)-1,3-pentadien-1-yl]aniline [ACD/IUPAC Name].

Molecular Structure Analysis

The molecular structure of “N,N’-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline” consists of 17 carbon atoms, 16 hydrogen atoms, and 2 nitrogen atoms. The average mass of the molecule is 248.322 Da and the monoisotopic mass is 248.131348 Da.

Scientific Research Applications

Ab Initio Calculations and Electron Substituent Effects

• Research involving ab initio calculations on substituted pentadienes, including N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline, has been conducted to understand electron-donating and withdrawing effects. These studies offer insights into the electronic characteristics and geometries involved in sigmatropic rearrangements, highlighting the importance of electron density in the phi system (Saettel & Wiest, 2000).

Energetic Materials and High-Nitrogen Linkage

• Novel high-nitrogen energetic materials have been synthesized using structures similar to N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline. These materials, such as 1,3,5-tri(tetrazol-5-yl)pentaza-1,4-dienes, are characterized for their energetic properties and potential applications in this field (Qi Wang et al., 2017).

Photodimerization and Crystal Engineering

• Studies on the photodimerization of dienes, including derivatives of N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline, have been conducted to understand their reactivity in the crystalline state. This research is significant for crystal engineering and the understanding of molecular interactions and reactivity under specific conditions (K. Vishnumurthy et al., 2002).

Organic Synthesis and Chemical Transformations

• Research in organic synthesis often involves the use of dienes like N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline as starting materials for the synthesis of various carbo- and heterocycles. Such studies are vital for developing new methodologies and understanding the reaction mechanisms in organic chemistry (E. Aguilar et al., 2016).

Antiviral and Antifungal Bioactivity

• Penta-1,4-diene-3-one derivatives, structurally related to N,N'-(1E,3E,5E)-penta-1,3-dien-1-yl-5-ylidenedianiline, have been evaluated for their antiviral and antifungal activities. Such research contributes to the discovery of new antiviral agents and enhances our understanding of molecular bioactivity (Xu Tang et al., 2019).